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Compound of Interest

Compound Name: Acephate-d3

Cat. No.: B10856052

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Acephate-d3, a deuterated isotopologue of the organophosphate insecticide
Acephate. This document is intended to serve as a critical resource for researchers engaged in
analytical chemistry, environmental monitoring, and toxicology studies. Acephate-d3 is
primarily utilized as an internal standard for the precise quantification of acephate in various
matrices by gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).

[1]

Core Physical and Chemical Properties

The fundamental physicochemical characteristics of Acephate-d3 are summarized below.
These properties are essential for developing analytical methods, understanding its
environmental fate, and ensuring proper handling and storage.
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Value

Reference

Formal Name

N-acetyl-d3-
phosphoramidothioic acid,

0O,S-dimethyl ester

[1]

Molecular Formula

CsH7D3NOs3PS

[1](2]

Formula Weight

186.2 g/mol

[1]

CAS Number 2140327-70-2 [1][2]
Appearance Solid [1]
) >99% deuterated forms (d1-

Purity [1]

d3)
N Soluble in Chloroform, DMSO,

Solubility [1]
and Water
O=C(C([2H])([2H

SMILES (C([2HD([2H]) 0]
[2H]))NP(OC)(SC)=0
InChl=1S/C4H10NO3PS/c1-

InChl 4(6)5-9(7,8-2)10-3/h1-3H3, [1]
(H,5,6,7)/i1D3
YASYVMFAVPKPKE-

InChlKey [1]

FIBGUPNXSA-N

Note: The non-deuterated form, Acephate, is described as a white or transparent solid, or

colorless crystals, with a strong mercaptan-like odor.[3][4]

Biological Activity and Mechanism of Action of

Acephate

While Acephate-d3's primary role is as an analytical standard, the biological activity of its non-

deuterated counterpart, Acephate, provides crucial context for its application in toxicological

and environmental studies. Acephate is an organophosphate insecticide that functions by

inhibiting the enzyme acetylcholinesterase (AChE).[1][3] This inhibition leads to the
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accumulation of the neurotransmitter acetylcholine, causing continuous nerve stimulation,
which is lethal to insects.[3] Acephate itself is a weak inhibitor of acetylcholinesterase; however,
it is metabolized in insects, plants, and animals to methamidophos, a more potent AChE
inhibitor.[3]

In studies on rats, acephate has been shown to increase blood glucose, plasma corticosterone,
and hepatic glycogen levels, while decreasing the activity of hepatic glucose-6-phosphate
dehydrogenase (G6PDH) and adrenal cortisol levels.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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